Cas no 1421585-59-2 (N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide)

• Product Name: N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• CAS No: 1421585-59-2
• MF: C₂₀H₂₁N₅O₂S
• MW: 395.47804236412
• CID: 6165059
• PubChem ID: 71778521
• Update Time: 2025-10-28

N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• F0696-3968
• N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• 1421585-59-2
• AKOS024597428

• Inchi： 1S/C20H21N5O2S/c1-27-16-6-4-14(5-7-16)20-22-15(13-28-20)12-21-19(26)17-8-9-18(24-23-17)25-10-2-3-11-25/h4-9,13H,2-3,10-12H2,1H3,(H,21,26)
• InChI Key： HHZDFXOVSCNJQR-UHFFFAOYSA-N
• SMILES： S1C=C(CNC(C2=CC=C(N=N2)N2CCCC2)=O)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 395.14159610g/mol
• Monoisotopic Mass: 395.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

Recent Advances in the Study of N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CAS: 1421585-59-2)

The compound N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CAS: 1421585-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique thiazole and pyridazine moieties, has been the subject of several studies aimed at elucidating its mechanism of action, therapeutic potential, and optimization for clinical applications. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, to predict the compound's interactions with various biological targets. These efforts have identified potential modifications to the thiazole and pyridazine rings that could improve binding affinity and reduce off-target effects.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against several kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases. Specifically, the compound has shown high selectivity for certain isoforms of protein kinases, making it a promising candidate for targeted therapy. Recent preclinical trials have reported significant tumor growth inhibition in xenograft models, with minimal adverse effects, highlighting its potential as an anticancer agent.

Further investigations into the pharmacokinetic properties of N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide have revealed favorable absorption and distribution profiles. However, challenges related to metabolic stability and clearance rates have been identified, prompting the development of prodrug formulations and delivery systems to overcome these limitations. Researchers are also exploring combination therapies to enhance the compound's efficacy and reduce the likelihood of drug resistance.

The safety profile of this compound has been assessed through comprehensive toxicological studies, which indicate a relatively low risk of systemic toxicity at therapeutic doses. However, further studies are required to evaluate long-term effects and potential drug-drug interactions. Regulatory considerations and the path to clinical trials are also being actively discussed within the scientific community, with several pharmaceutical companies expressing interest in advancing this compound through the development pipeline.

In conclusion, N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide represents a promising therapeutic agent with significant potential in the treatment of kinase-driven diseases. Ongoing research efforts are focused on optimizing its pharmacological properties, elucidating its mechanism of action, and advancing it toward clinical applications. The findings summarized in this briefing underscore the importance of continued investment in the development of this compound and related derivatives.